Ethyl 4-(isopropylamino)piperidine-1-carboxylate
Overview
Description
Ethyl 4-(isopropylamino)piperidine-1-carboxylate, commonly known as EIPC, is a chemical compound that belongs to the class of piperidine derivatives. EIPC has been the subject of scientific research due to its potential as a pharmacological agent.
Mechanism of Action
EIPC works by binding to specific receptors in the central nervous system, including the dopamine D2 receptor and the sigma-1 receptor. This binding activity leads to the modulation of various neurotransmitters, including dopamine, serotonin, and glutamate. The exact mechanism of EIPC's action is still under investigation.
Biochemical and Physiological Effects:
Studies have shown that EIPC can produce a range of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, leading to improved cognitive function and mood. EIPC has also been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
EIPC has several advantages for lab experiments, including its high potency and selectivity for specific receptors. However, EIPC also has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for research on EIPC. One area of interest is its potential as a treatment for neurodegenerative disorders, including Parkinson's disease and Alzheimer's disease. Another area of research is the development of new analogs of EIPC with improved selectivity and potency. Additionally, further studies are needed to better understand the mechanism of action and potential side effects of EIPC.
Scientific Research Applications
EIPC has been studied for its potential as a pharmacological agent in various scientific research applications. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. EIPC has also shown promise as a potential treatment for Parkinson's disease and other neurodegenerative disorders.
properties
CAS RN |
104605-11-0 |
---|---|
Molecular Formula |
C11H22N2O2 |
Molecular Weight |
214.3 g/mol |
IUPAC Name |
ethyl 4-(propan-2-ylamino)piperidine-1-carboxylate |
InChI |
InChI=1S/C11H22N2O2/c1-4-15-11(14)13-7-5-10(6-8-13)12-9(2)3/h9-10,12H,4-8H2,1-3H3 |
InChI Key |
YQTFNXBVTDBPHT-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCC(CC1)NC(C)C |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(C)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.